N-(4-methylbenzyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H19NOS/c1-13-3-7-15(8-4-13)11-18-17(19)12-20-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: NTVQOOGXNFWQOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=CC=C(C=C2)C
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(4-methylbenzyl)-2-[(4-methylphenyl)thio]acetamide, commonly known as 4-Me-MPTA, is a chemical compound that belongs to the class of thioamides. It is widely used in scientific research for its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-Me-MPTA is not fully understood. However, it is believed to act on the GABAergic system, which is involved in regulating neuronal excitability. It has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
4-Me-MPTA has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the frequency and duration of seizures in animal models of epilepsy. Additionally, it has been shown to reduce pain and inflammation in animal models of arthritis. It has also been investigated for its potential use in treating anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Me-MPTA in lab experiments is its relatively low toxicity. Additionally, it has been shown to have a wide range of potential pharmacological properties, making it a versatile compound for research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 4-Me-MPTA. One area of interest is its potential use in treating epilepsy, as it has been shown to have anticonvulsant effects in animal models. Additionally, it may have potential applications in treating anxiety and depression. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

4-Me-MPTA can be synthesized by reacting 4-methylbenzylamine with 4-methylphenylthiocyanate in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetic anhydride to yield 4-Me-MPTA.

Scientific Research Applications

4-Me-MPTA has been extensively studied for its potential pharmacological properties. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory effects in animal models. Additionally, it has been investigated for its potential use in treating anxiety and depression.